2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 3-acetamidobenzoate
• InChI: InChI=1S/C18H16F2N2O4/c1-11(23)22-15-4-2-3-12(7-15)18(25)26-10-17(24)21-9-13-5-6-14(19)8-16(13)20/h2-8H,9-10H2,1H3,(H,21,24)(H,22,23)
• InChI Key: BAZAWDAPCUUBRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C18H16F2N2O4
• Molecular Weight: 362.3 g/mol

Description

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate is a chemical compound that belongs to the class of benzamides. It is also known as DFB or DFB-BOA. This compound has been extensively studied due to its potential use in scientific research applications.

Scientific Research Applications

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate has been extensively studied for its potential use in scientific research applications. It has been shown to inhibit the activity of several enzymes, including histone deacetylases (HDACs), which are involved in the regulation of gene expression. This compound has also been shown to have anti-cancer properties, as it induces cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

The mechanism of action of 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate involves the inhibition of HDACs, which are enzymes that remove acetyl groups from histone proteins. This leads to changes in chromatin structure and gene expression. In addition, this compound has been shown to induce DNA damage and activate the p53 pathway, which leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate has been shown to have several biochemical and physiological effects. It inhibits the activity of HDACs, leading to changes in gene expression and chromatin structure. It also induces DNA damage and activates the p53 pathway, leading to cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate in lab experiments is its specificity for HDACs. This compound has been shown to selectively inhibit HDAC activity, which makes it a useful tool for studying the role of HDACs in gene expression and cancer biology. However, one limitation of using this compound is its potential toxicity. It has been shown to induce DNA damage and apoptosis in cancer cells, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate. One area of research could focus on the development of more potent and selective HDAC inhibitors based on the structure of this compound. Another area of research could focus on the use of this compound in combination with other anti-cancer agents to enhance its efficacy. Additionally, further studies could be conducted to investigate the potential use of this compound in other scientific research applications, such as epigenetics and neurobiology.
Conclusion:
2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate is a chemical compound that has been extensively studied for its potential use in scientific research applications. It has been shown to inhibit the activity of HDACs, leading to changes in gene expression and chromatin structure. In addition, this compound has anti-cancer properties, as it induces cell cycle arrest and apoptosis in cancer cells. While there are some limitations to using this compound in lab experiments, there are several future directions for research that could lead to the development of more potent and selective HDAC inhibitors based on the structure of this compound.

Synthesis Methods

The synthesis of 2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 3-acetamidobenzoate involves the reaction of 3-acetamidobenzoic acid with 2,4-difluorobenzylamine in the presence of N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction mixture is then stirred at room temperature for several hours, and the resulting product is purified by column chromatography.